4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol

• CAS No.: 1417794-46-7
• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol
• IUPAC Name: 4-[(6-chloropyridin-3-yl)methylamino]cyclohexan-1-ol
• InChI: InChI=1S/C12H17ClN2O/c13-12-6-1-9(8-15-12)7-14-10-2-4-11(16)5-3-10/h1,6,8,10-11,14,16H,2-5,7H2
• InChI Key: ZZOVELABKXLUOC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NCC2=CN=C(C=C2)Cl)O

Description

4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol is a synthetic organic compound featuring a cyclohexanol backbone substituted with an amino group linked to a 6-chloro-pyridin-3-ylmethyl moiety. The amino and hydroxyl groups provide sites for hydrogen bonding and salt formation, making it relevant in pharmaceutical and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol typically involves the reaction of 6-chloro-3-pyridinemethanamine with cyclohexanone under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride. The reaction conditions often include an organic solvent like methanol or ethanol and a mild acid catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The use of advanced purification techniques such as recrystallization or chromatography may also be employed to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group in the cyclohexanol moiety can be oxidized to form a ketone or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding amine or alcohol derivatives.

Substitution: The chloro group in the pyridine ring can be substituted with other nucleophiles such as amines, thiols, or alkoxides

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3) to facilitate the reaction

Major Products Formed

Oxidation: Formation of cyclohexanone or cyclohexanoic acid derivatives.

Reduction: Formation of cyclohexylamine or cyclohexanol derivatives.

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used

Scientific Research Applications

Anticancer Activity

Preliminary studies indicate that 4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol may exhibit anticancer properties. The presence of the chlorinated pyridine group is associated with biological activity that could inhibit cancer cell proliferation. Research has shown that compounds with similar structures can interact with specific targets involved in cancer progression.

Case Study: In Vitro Testing

A study evaluated the compound's efficacy against various cancer cell lines. Results demonstrated that it significantly reduced cell viability in certain lines, indicating potential as an anticancer agent. The mechanism of action appears to involve interference with cellular pathways crucial for tumor growth.

Neuropharmacological Potential

The compound's structural features suggest possible applications in neuropharmacology. Compounds similar to 4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol have been investigated for their effects on neurotransmitter systems, which could lead to new treatments for neurological disorders.

Synthesis and Chemical Reactions

The synthesis of 4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol typically involves multiple steps, including the formation of the chlorinated pyridine derivative and subsequent coupling reactions with cyclohexanol derivatives. Understanding these synthetic routes is crucial for optimizing production and exploring related compounds.

Table 2: Synthesis Overview

Step	Description
Step 1	Synthesis of chlorinated pyridine
Step 2	Coupling with cyclohexanol derivative
Step 3	Purification and characterization

Research into the biological activity of 4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol has highlighted its potential as a therapeutic agent. Interaction studies are vital to understanding how this compound engages with biological targets.

Potential Mechanisms of Action

• Inhibition of Specific Enzymes : Similar compounds have shown the ability to inhibit enzymes involved in cancer metastasis.
• Modulation of Cell Signaling Pathways : The compound may affect pathways related to cell survival and proliferation.

Mechanism of Action

The mechanism of action of 4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways or interact with receptors to alter cellular signaling processes .

Comparison with Similar Compounds

Key Compounds for Comparison:

4-(6-Ethoxy-pyridin-3-yl)-4-hydroxy-cyclohexanone (CAS: 1228652-24-1)

4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol (Target Compound)

Property	Target Compound	4-(6-Ethoxy-pyridin-3-yl)-4-hydroxy-cyclohexanone
Pyridine Substituent	6-Chloro (electron-withdrawing)	6-Ethoxy (electron-donating)
Cyclohexane Functional Groups	Amino (-NH-) and hydroxyl (-OH)	Hydroxyl (-OH) and ketone (C=O)
Molecular Formula	Hypothetical: C₁₂H₁₆ClN₂O	C₁₃H₁₇NO₃
Molecular Weight	Calculated: ~258.73 g/mol	235.28 g/mol
Key Reactivity	Basic amino group (protonation at physiological pH), hydrogen bonding capacity	Ketone (nucleophilic addition), hydroxyl acidity (pKa ~10–12)

Electronic and Reactivity Differences

• Pyridine Ring Effects: The 6-chloro substituent in the target compound deactivates the pyridine ring, reducing susceptibility to electrophilic substitution but enhancing stability toward oxidation. In contrast, the 6-ethoxy group in the analog donates electrons via resonance, activating the ring for further functionalization .
• Cyclohexane Backbone: The amino group in the target compound introduces basicity (pKa ~9–10), enabling salt formation with acids, whereas the ketone in the analog is electrophilic, favoring reactions like nucleophilic addition or reduction to alcohols. The hydroxyl group in both compounds contributes to hydrogen bonding, but its acidity is modulated by adjacent groups: the ketone in the analog withdraws electron density, making its hydroxyl more acidic than the target’s cyclohexanol -OH.

Biological Activity

4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol, identified by its CAS number 1261234-88-1, is a compound of interest in pharmacological research due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The compound features a cyclohexanol core with a pyridine ring substituted by a chloro group and an amino group. Its molecular structure can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{ClN}_{2}\text{O}$$

Property	Value
Molecular Weight	240.72 g/mol
Solubility	Soluble in DMSO
Melting Point	Not specified

Research indicates that 4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol may interact with various neurotransmitter systems, particularly those involving serotonin and norepinephrine. These interactions suggest potential implications for mood regulation and anxiety disorders.

Pharmacological Studies

• Antidepressant Effects : Preliminary studies have suggested that compounds similar to 4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol exhibit antidepressant-like effects in animal models. The mechanism is believed to involve the inhibition of serotonin reuptake, enhancing serotonergic transmission.
• Analgesic Properties : In pain models, this compound has shown promise in reducing nociceptive responses. This suggests a potential role in pain management therapies.
• Neuroprotective Effects : Some studies indicate that the compound may exert neuroprotective effects against oxidative stress, which is relevant for neurodegenerative diseases.

Table 2: Summary of Biological Activities

Activity Type	Observations	References
Antidepressant	Inhibition of serotonin reuptake
Analgesic	Reduced nociceptive responses
Neuroprotective	Protection against oxidative stress

Study on Antidepressant Activity

A study conducted on rodent models demonstrated that administration of the compound resulted in significant reductions in depressive-like behaviors compared to control groups. The results indicated a dose-dependent effect, with higher doses yielding more pronounced effects.

Analgesic Efficacy Assessment

In another study assessing analgesic properties, 4-[(6-Chloro-pyridin-3-ylmethyl)-amino]-cyclohexanol was administered in models of acute pain induced by formalin injection. The compound significantly reduced the pain response during both the early and late phases of the formalin test.

Toxicity Profile

While the therapeutic potential is promising, understanding the toxicity profile is crucial. Acute toxicity studies have highlighted that the compound exhibits low toxicity levels at therapeutic doses but requires further investigation into long-term effects and potential side effects.

Table 3: Toxicity Data Summary

Study Type	Findings
Acute Toxicity	Low toxicity at therapeutic doses
Long-term Effects	Further studies needed